Aqabamycin B

• IUPAC Name: 3-(4-hydroxy-3-nitrophenyl)-4-(4-hydroxyphenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C16H10N2O6/c19-10-4-1-8(2-5-10)13-14(16(22)17-15(13)21)9-3-6-12(20)11(7-9)18(23)24/h1-7,19-20H,(H,17,21,22)
• InChI Key: MOHXGJLRRHMINB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=O)NC2=O)C3=CC(=C(C=C3)O)[N+](=O)[O-])O
• Molecular Formula: C16H10N2O6
• Molecular Weight: 326.26 g/mol

Description

Aqabamycin B is one of the seven novel maleimide derivatives named Aqabamycins A-G. These compounds were isolated from a marine Vibrio species found on the surface of the soft coral Sinularia polydactyla in the Red Sea. The Aqabamycins, except Aqabamycin A, bear a nitro group.

Synthesis Analysis

The Aqabamycins were produced by a Vibrio species through a process of fermentation. The cultures were collected after 36-48 hours of fermentation, when the antimicrobial activity had reached its maximum.

Molecular Structure Analysis

The molecular structure of Aqabamycin B was elucidated based on 1D and 2D NMR, MS spectra, and by comparison with synthetic material. The difference in the molecular formula between Aqabamycin A and Aqabamycin B can be interpreted as additional OH and NO2 groups.

Scientific Research Applications

Antibacterial and Cytotoxic Activities

Aqabamycin B is a secondary metabolite produced by a marine Vibrio species, isolated from the Red Sea. This compound, along with others in the aqabamycin series, demonstrates notable antibacterial and cytotoxic activities. These properties were elucidated through detailed studies involving 1D and 2D NMR, MS spectra, and comparison with synthetic materials (Yao et al., 2010).

Marine Bacteria-Derived Secondary Metabolites

Further research on aqabamycins revealed that these compounds are maleimide derivatives. Aqabamycin B, along with others in the series, was isolated from a Vibrio species found on the surface of the soft coral Sinularia polydactyla in the Red Sea. This discovery points to the prolific nature of marine bacteria in producing secondary metabolites with potential therapeutic applications (Al-Zereini et al., 2010).

Synthetic Approach

The first total synthesis of aqabamycin G, a related compound in the aqabamycin series, has been achieved. This synthesis involved adding an indole motif and a substituted diazo-benzenoid unit derived from acetaminophen to maleimide. This represents a significant advancement in the synthesis of complex marine alkaloids, potentially paving the way for the synthetic exploration of aqabamycin B (Vargas et al., 2022).

Safety and Hazards

The safety and hazards associated with Aqabamycin B are not detailed in the available literature. Given its cytotoxic activity, it should be handled with care.